![molecular formula C16H11BrClN3OS2 B2483692 N-(5-((4-bromobenzyl)thio)-1,3,4-thiadiazol-2-yl)-3-chlorobenzamide CAS No. 392302-80-6](/img/structure/B2483692.png)
N-(5-((4-bromobenzyl)thio)-1,3,4-thiadiazol-2-yl)-3-chlorobenzamide
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Description
N-(5-((4-bromobenzyl)thio)-1,3,4-thiadiazol-2-yl)-3-chlorobenzamide is a useful research compound. Its molecular formula is C16H11BrClN3OS2 and its molecular weight is 440.76. The purity is usually 95%.
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Scientific Research Applications
Photodynamic Therapy Applications
- Zinc Phthalocyanine Derivatives: Zinc phthalocyanine derivatives substituted with benzenesulfonamide groups containing a thiadiazole moiety have been synthesized and characterized for photodynamic therapy applications. Their properties as photosensitizers are useful in the treatment of cancer (Pişkin, Canpolat, & Öztürk, 2020).
Antimicrobial and Antiproliferative Properties
- Schiff Bases Derived from 1,3,4-Thiadiazole: Schiff bases derived from 1,3,4-thiadiazole have shown significant antimicrobial activity and DNA protective ability against oxidative damage. Some of these compounds have also exhibited cytotoxicity against cancer cell lines (Gür et al., 2020).
Antimicrobial Activity
- Synthesis of Thiadiazole Derivatives: A study on the synthesis and study of α-glucosidase inhibitory, antimicrobial, and antioxidant activities of benzimidazole derivatives containing a thiadiazole ring has been conducted. These derivatives were effective against various bacteria (Menteşe, Ülker, & Kahveci, 2015).
Inhibitors of Staphylococcus aureus Sortase A
- Inhibitory Properties of Thiadiazoles: Thiadiazoles have been identified as inhibitors of Staphylococcus aureus sortase A, an enzyme critical for bacterial infection and virulence. A specific compound, N-(5-((4-nitrobenzyl)thio)-1,3,4-thiadiazol-2-yl)nicotinamide, was found to be a potent inhibitor (Wehrli et al., 2019).
Anticancer Agents
- Design and Synthesis of Novel Thiadiazole Derivatives: A series of novel 1,3,4-thiadiazole derivatives have been synthesized and evaluated for their anticancer activities. Some compounds showed promising effects against various human tumor cell lines (Almasirad et al., 2016).
Properties
IUPAC Name |
N-[5-[(4-bromophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-3-chlorobenzamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C16H11BrClN3OS2/c17-12-6-4-10(5-7-12)9-23-16-21-20-15(24-16)19-14(22)11-2-1-3-13(18)8-11/h1-8H,9H2,(H,19,20,22) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCFQRFLHINQBLH-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C(=O)NC2=NN=C(S2)SCC3=CC=C(C=C3)Br |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11BrClN3OS2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.8 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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